2-Cyano-3-(3-fluorophenoxy)pyridine

• Molecular Formula: C12H7FN2O
• Molecular Weight: 214.19 g/mol
• IUPAC Name: 3-(3-fluorophenoxy)pyridine-2-carbonitrile
• InChI: InChI=1S/C12H7FN2O/c13-9-3-1-4-10(7-9)16-12-5-2-6-15-11(12)8-14/h1-7H
• InChI Key: DMEUWKDHJKTLEP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)OC2=C(N=CC=C2)C#N

Description

2-Cyano-3-(3-fluorophenoxy)pyridine is a useful research compound. Its molecular formula is C12H7FN2O and its molecular weight is 214.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 33.44 g of 3-(3-fluorophenoxy)pyridine N-oxide, 64.6 ml of trimethylsilyl cyanide and 45.9 ml of triethylamine in 180 ml of acetonitrile was refluxed for 4 hours. After the reaction mixture was concentrated, 200 ml of methylene chloride and 100 ml of 2M aqueous potassium carbonate was added to the residue and the mixture was stirred for a few minutes. The organic layer separated was washed with 50 ml of water, dried over anhydrous sodium sulfate, and concentrated. The solid obtained was washed with isopropyl ether to yield 28.30 g of pale brown crystals, which were recrystallized from ethyl acetate to give slightly brown crystals, mp 92°-93° C.